Cas no 380421-83-0 (1-5-(4-methoxyphenyl)thieno2,3-dpyrimidin-4-yl-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-5-(4-methoxyphenyl)thieno2,3-dpyrimidin-4-yl-3-methyl-1H-pyrazol-5-amine
• CAS No: 380421-83-0
• MF: C₁₇H₁₅N₅OS
• MW: 337.398901224136
• CID: 5990413
• PubChem ID: 1278616
• Update Time: 2025-10-30

1-5-(4-methoxyphenyl)thieno2,3-dpyrimidin-4-yl-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-5-(4-methoxyphenyl)thieno2,3-dpyrimidin-4-yl-3-methyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-[5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]-3-methyl-
• 2-[5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]-5-methylpyrazol-3-amine
• 380421-83-0
• AKOS000811649
• IFLab1_004834
• Z57957331
• IDI1_010589
• SR-01000010603-1
• SR-01000010603
• HMS1425L16
• 1-[5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-amine
• 1-(5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-amine
• F1142-5630

• Inchi： 1S/C17H15N5OS/c1-10-7-14(18)22(21-10)16-15-13(8-24-17(15)20-9-19-16)11-3-5-12(23-2)6-4-11/h3-9H,18H2,1-2H3
• InChI Key： BJMGZTWQGWUEMU-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C3SC=C(C4=CC=C(OC)C=C4)C3=2)C(N)=CC(C)=N1

Computed Properties

• Exact Mass: 337.09973129g/mol
• Monoisotopic Mass: 337.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 590.4±50.0 °C(Predicted)
• pka: -0.04±0.40(Predicted)

Additional information on 1-5-(4-methoxyphenyl)thieno2,3-dpyrimidin-4-yl-3-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-yl-3-methyl-1H-pyrazol-5-amine (CAS No. 380421-83-0)

The compound 1-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-yl-3-methyl-1H-pyrazol-5-amine (CAS No. 380421-83-0) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thienopyrimidine core, combined with a pyrazole moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural similarity to other known bioactive molecules.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in targeted cancer therapies and autoimmune disease treatments. This compound's 4-methoxyphenyl and methylpyrazole groups contribute to its binding affinity and selectivity, making it a subject of interest in drug discovery pipelines. Its CAS number, 380421-83-0, is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, the preparation of 1-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-yl-3-methyl-1H-pyrazol-5-amine involves multi-step organic reactions, including cyclization and amination processes. Its thieno[2,3-d]pyrimidine scaffold is often synthesized via condensation reactions, followed by functionalization to introduce the pyrazol-5-amine group. These synthetic routes are optimized for yield and purity, ensuring reproducibility in research settings.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its bioavailability and pharmacokinetic profile. Computational studies and molecular docking simulations have been employed to predict its interactions with biological targets, particularly in the context of signal transduction pathways. Such analyses are essential for understanding its mechanism of action and optimizing its therapeutic potential.

Current research trends highlight the role of heterocyclic compounds in addressing unmet medical needs, such as drug-resistant infections and chronic inflammatory conditions. The 1H-pyrazol-5-amine derivative discussed here aligns with these trends, offering a versatile scaffold for further derivatization. Its CAS No. 380421-83-0 is often associated with patents and preclinical studies, underscoring its commercial and scientific value.

In conclusion, 1-5-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4-yl-3-methyl-1H-pyrazol-5-amine represents a compelling case study in modern medicinal chemistry. Its structural features and potential applications make it a focal point for researchers exploring next-generation therapeutics. As the scientific community continues to investigate its properties, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapy development.